Cas no 1183674-44-3 (5-fluoro-2-[4-(trifluoromethoxy)phenyl]benzoic acid)

• Product Name: 5-fluoro-2-[4-(trifluoromethoxy)phenyl]benzoic acid
• CAS No: 1183674-44-3
• MF: C₁₄H₈F₄O₃
• MW: 300.205138206482
• MDL: MFCD18322435
• CID: 2615736
• PubChem ID: 53211197
• Update Time: 2025-05-20

5-fluoro-2-[4-(trifluoromethoxy)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-[4-(trifluoromethoxy)phenyl]benzoic acid
• DTXSID10681228
• 4-Fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylic acid
• MFCD18322435
• 1183674-44-3
• 4-Fluoro-4'-(trifluoromethoxy)biphenyl-2-carboxylicacid
• 5-Fluoro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95%
• 5-FLUORO-2-(4-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
• 4-Fluoro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid

• MDL： MFCD18322435
• Inchi： 1S/C14H8F4O3/c15-9-3-6-11(12(7-9)13(19)20)8-1-4-10(5-2-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key： WJVFLFJAAQOFJO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 300.04095676Da
• Monoisotopic Mass: 300.04095676Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-fluoro-2-[4-(trifluoromethoxy)phenyl]benzoic acid

5-Fluoro-2-[4-(Trifluoromethoxy)phenyl]benzoic Acid: A Comprehensive Overview

5-Fluoro-2-[4-(trifluoromethoxy)phenyl]benzoic acid, also known by its CAS number 1183674-44-3, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutics targeting various diseases.

The molecular structure of 5-fluoro-2-[4-(trifluoromethoxy)phenyl]benzoic acid consists of a benzoic acid moiety substituted with a fluorine atom at the 5-position and a trifluoromethoxy-substituted phenyl group at the 2-position. This arrangement imparts the compound with distinct electronic and steric properties, making it highly versatile for various chemical transformations. The trifluoromethoxy group, in particular, is known for its electron-withdrawing effects, which can enhance the compound's reactivity in certain reactions.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to prepare 5-fluoro-2-[4-(trifluoromethoxy)phenyl]benzoic acid, leveraging advanced methodologies such as Suzuki coupling and Friedel-Crafts acylation. These methods not only improve the yield but also ensure high purity, which is crucial for downstream applications.

In terms of biological activity, 5-fluoro-2-[4-(trifluoromethoxy)phenyl]benzoic acid has shown remarkable potential as an anti-tumor agent. Studies conducted in vitro have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting specific signaling pathways. Additionally, this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of chronic inflammatory diseases.

The environmental impact of 5-fluoro-2-[4-(trifluoromethoxy)phenyl]benzoic acid has also been a topic of recent investigation. Researchers have assessed its biodegradability and toxicity to aquatic organisms, concluding that it poses minimal risk under standard usage conditions. This finding is particularly important for its application in agrochemicals, where environmental safety is a critical concern.

In conclusion, 5-fluoro-2-[4-(trifluoromethoxy)phenyl]benzoic acid (CAS No. 1183674-44-3) is a multifaceted compound with vast potential across multiple industries. Its unique chemical properties, coupled with recent advancements in synthesis and biological evaluation, position it as a key player in future research and development efforts.